Cas no 2228087-70-3 (2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid
• CAS No: 2228087-70-3
• MF: C₁₁H₁₄FNO₃
• MW: 227.23216676712
• CID: 6006759
• PubChem ID: 165791154
• Update Time: 2025-07-17

2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1822434
• 2228087-70-3
• 2-amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid
• 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H14FNO3/c1-11(2,9(13)10(15)16)7-4-3-6(14)5-8(7)12/h3-5,9,14H,13H2,1-2H3,(H,15,16)
• InChI Key： GEPQGPPQUFQCIN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 227.09577147g/mol
• Monoisotopic Mass: 227.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid

Introduction to 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228087-70-3)

2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228087-70-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids, specifically those with a substituted phenyl ring and a branched alkyl side chain. The presence of a fluoro and hydroxy group on the phenyl ring, along with the methyl group on the butanoic acid chain, imparts distinct chemical and biological characteristics that make it an intriguing candidate for various pharmacological studies.

The structure of 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid is characterized by its amino group, which can participate in hydrogen bonding and other intermolecular interactions, and its substituted phenyl ring, which can influence the compound's solubility, stability, and reactivity. The fluoro substitution on the phenyl ring can enhance the compound's lipophilicity, while the hydroxy group can increase its polarity and potential for hydrogen bonding. The methyl group on the butanoic acid chain adds steric hindrance and can affect the compound's conformational flexibility.

Recent research has focused on the potential therapeutic applications of 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid. Studies have shown that this compound exhibits promising antioxidant properties, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. The antioxidant activity is attributed to the presence of the hydroxy group on the phenyl ring, which can scavenge free radicals and prevent cellular damage.

In addition to its antioxidant properties, 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. This suggests that it could be a potential candidate for developing anti-inflammatory drugs to treat conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid have also been studied to understand its behavior in biological systems. Preliminary data indicate that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. The lipophilicity imparted by the fluoro substitution on the phenyl ring may facilitate its absorption through cell membranes, while the polar hydroxy group can enhance its solubility in aqueous environments.

Furthermore, toxicity studies have been conducted to assess the safety of 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid. These studies have shown that it has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This is an important consideration for its potential use in clinical settings.

In terms of clinical applications, 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid is currently being evaluated in preclinical trials for various conditions. Its antioxidant and anti-inflammatory properties make it a promising candidate for treating chronic diseases characterized by oxidative stress and inflammation. Additionally, ongoing research is exploring its potential as a neuroprotective agent in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid involves several steps, including the preparation of the substituted phenyl ring, introduction of the amino group, and formation of the butanoic acid chain with a methyl substitution. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production if further clinical trials prove successful.

In conclusion, 2-Amino-3-(2-fluoro-4-hydroxyphenyl)-3-methylbutanoic acid (CAS No. 2228087-70-3) is a promising compound with a unique chemical structure that offers multiple therapeutic benefits. Its antioxidant and anti-inflammatory properties make it a valuable candidate for developing new drugs to treat various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field of medicinal chemistry.